Cas no 15177-62-5 (Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI))

Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI) structure
15177-62-5 structure
Product Name:Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)
CAS No:15177-62-5
MF:C8H14O2
MW:142.195562839508
CID:160226
PubChem ID:12610632
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)
    • trans-2-methylcyclohexanecarboxylic acid
    • AI3-33905
    • Cyclohexanecarboxylic acid, 2-methyl-, trans-
    • Einecs 239-227-7
    • DTXSID701253881
    • (A+/-)-trans-2-methyl-cyclohexanecarboxylic acid
    • 15177-62-5
    • (1R,2R)-2-methylcyclohexane-1-carboxylic acid
    • SCHEMBL791505
    • AKOS006379768
    • Inchi: 1S/C8H14O2/c1-6-4-2-3-5-7(6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-/m1/s1
    • InChI Key: VSKXJRZPVDLHFY-RNFRBKRXSA-N
    • SMILES: OC([C@@H]1CCCC[C@H]1C)=O

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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